Heptanoic acid, 4-methyl-, (S)-

• CAS No.: 40482-40-4
• Molecular Formula: C8H16O2
• Molecular Weight: 144.21 g/mol
• IUPAC Name: (4S)-4-methylheptanoic acid
• InChI: InChI=1S/C8H16O2/c1-3-4-7(2)5-6-8(9)10/h7H,3-6H2,1-2H3,(H,9,10)/t7-/m0/s1
• InChI Key: LXHFVSWWDNNDPW-ZETCQYMHSA-N
• Isomeric SMILES: CCC[C@H](C)CCC(=O)O
• Canonical SMILES: CCCC(C)CCC(=O)O

Description

Heptanoic acid, 4-methyl-, (S)-, also known as (S)-4-Methylheptanoic acid, is an organic compound with a seven-carbon chain and a carboxylic acid functional group. The (S)-configuration indicates that the compound is the enantiomer with a specific three-dimensional arrangement, making it optically active. This compound is a colorless oily liquid with a slightly unpleasant odor and is slightly soluble in water but highly soluble in organic solvents like ethanol and ether.

Preparation Methods

Synthetic Routes and Reaction Conditions

Heptanoic acid, 4-methyl-, (S)- can be synthesized through several methods:

Grignard Reaction: One common method involves the reaction of a Grignard reagent with carbon dioxide, followed by acidification to yield the carboxylic acid.

Oxidation of Alcohols: Another method involves the oxidation of 4-methylheptanol using oxidizing agents like potassium permanganate or chromium trioxide.

Industrial Production Methods

Industrial production of heptanoic acid, 4-methyl-, (S)- often involves the oxidation of heptanal or the pyrolysis of ricinoleic acid methyl ester obtained from castor bean oil . The process includes air oxidation to convert heptanal to the carboxylic acid.

Chemical Reactions Analysis

Types of Reactions

Heptanoic acid, 4-methyl-, (S)- undergoes various chemical reactions, including:

Oxidation: It can be further oxidized to produce ketones or aldehydes.

Reduction: Reduction reactions can convert it to alcohols.

Esterification: Reacting with alcohols in the presence of acid catalysts to form esters.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Acid Catalysts: Sulfuric acid, hydrochloric acid.

Major Products

Oxidation: Produces ketones or aldehydes.

Reduction: Produces alcohols.

Esterification: Produces esters like methyl heptanoate.

Scientific Research Applications

Heptanoic acid, 4-methyl-, (S)- has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of various organic compounds.

Biology: Employed in enzyme assays to measure the activity of esterases and lipases.

Medicine: Utilized in the preparation of pharmaceutical esters for drug formulations.

Industry: Used in the production of fragrances and flavoring agents.

Mechanism of Action

The mechanism of action of heptanoic acid, 4-methyl-, (S)- involves its interaction with enzymes and other molecular targets. For example, in enzyme assays, it acts as a substrate for esterases and lipases, which hydrolyze the ester bonds, resulting in the release of measurable products . The compound’s effects are mediated through its interaction with specific molecular pathways involved in lipid metabolism.

Comparison with Similar Compounds

Heptanoic acid, 4-methyl-, (S)- can be compared with other similar compounds:

Heptanoic Acid: A straight-chain carboxylic acid with similar properties but lacks the methyl group.

Octanoic Acid: An eight-carbon carboxylic acid with a slightly higher molecular weight and different solubility properties.

Hexanoic Acid: A six-carbon carboxylic acid with a lower molecular weight and different boiling and melting points.

Uniqueness

The uniqueness of heptanoic acid, 4-methyl-, (S)- lies in its specific (S)-configuration, which imparts optical activity and specific interactions with biological molecules, making it valuable in stereoselective synthesis and biochemical applications.